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Compound of Interest

Compound Name: Benzofuran-6-carbonitrile

Cat. No.: B101451 Get Quote

This technical guide provides a comprehensive overview of Benzofuran-6-carbonitrile, a

significant heterocyclic compound with applications in medicinal chemistry and materials

science. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties and related data.

Core Compound Identification
Benzofuran-6-carbonitrile is a derivative of benzofuran, an aromatic organic compound. The

addition of a nitrile group at the 6-position of the benzofuran ring structure confers specific

chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of

more complex molecules.[1]

Synonyms and Molecular Formula
For clarity and accurate identification in research and documentation, a list of known synonyms

for Benzofuran-6-carbonitrile is provided below.

6-Benzofurancarbonitrile[1]

6-Cyanobenzo[b]furan[1]

1-benzofuran-6-carbonitrile[1]

The molecular formula provides the elemental composition of the molecule, which is

fundamental for molecular weight calculation and structural analysis.
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Property Value

Molecular Formula C9H5NO[1]

Molecular Weight 143.14 g/mol

Physicochemical Properties
Understanding the physicochemical properties of Benzofuran-6-carbonitrile is crucial for its

handling, application, and the design of synthetic routes.

Property Value

Boiling Point 261℃[1]

Flash Point 112℃[1]

Density 1.22 g/cm³[1]

Storage Temperature 2-8°C[1]

Structural and Relational Overview
The following diagram illustrates the relationship between Benzofuran-6-carbonitrile and its

key identifiers.
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Key Identifiers of Benzofuran-6-carbonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 17450-68-9,BENZOFURAN-6-CARBONITRILE | lookchem [lookchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Benzofuran-6-
carbonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101451#benzofuran-6-carbonitrile-synonyms-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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